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Compound of Interest

Compound Name: Ethyl-delta-9-tetrahydrocannabinol
CAS No.: 134840-81-6
Cat. No.: B157683
Get Quote
. J

Executive Summary & Analyte Profile

Ethyl-Delta-9-THC is a semi-synthetic cannabinoid and a homolog of Delta-9-THC. Structurally,
it possesses an ethyl (C2) side chain at the 3-position of the resorcinol moiety, distinguishing it
from the pentyl (C5) chain of Delta-9-THC and the propyl (C3) chain of THCV.

As a Novel Psychoactive Substance (NPS), its commercial availability as a Certified Reference
Material (CRM)—defined by ISO 17034 accreditation with certified uncertainty values—is
significantly more limited than legacy cannabinoids. This guide addresses the critical gap
between "Reference Standards" and "CRMs" for this specific analyte and provides a protocol
for self-validating the available materials.

Analyte Specifications
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Property Detail

Ethyl-Delta-9-THC, Delta-9-THCE, Delta-9-
Common Name

THC-C2
trans-3-ethyl-6aR,7,8,10a-tetrahydro-6,6,9-

IUPAC Name ) )
trimethyl-6H-dibenzo[b,d]-pyran-1-ol

CAS Number 134840-81-6

Molecular Formula C18H2402

Molecular Weight 272.4 g/mol

Schedule | (US) / Controlled Substance (Global

Regulatory Status o
variations)

Market Analysis: CRM vs. Reference Standard
Availability[3][4]

Unlike Delta-9-THC, for which multiple vendors (Cerilliant, Lipomed, Restek) offer ISO 17034
CRMs, Ethyl-Delta-9-THC is currently available primarily as an Analytical Reference Standard.

Comparative Source Assessment

The following table compares the primary commercial source against the ISO 17034 ideal

standard.
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Feature

Cayman Chemical
(Item No. 35049)

ISO 17034 CRM
(Ideal/Hypothetical)

Surrogate (Delta-9-
THC)

Classification

Analytical Reference

Certified Reference

CRM (Different

Standard Material (CRM) Analyte)
Manufacturer is ISO
17034 Accredited, but -
o ) o ) ISO 17034 (Certified
Accreditation this specific item is ISO 17034

likely a Reference
Standard (RM).

values + Uncertainty)

Certified Value

Nominal (e.g., 10
mg/mL)

Certified Mass
Fraction (e.g., 10.02 +

Certified for THC, not
Ethyl-THC

0.05 mg/mL)
N Traceable to internal Sl-Traceable via Traceable for THC
Traceability )
primary standards NIST/BIPM only
Expanded Uncertainty
) Not explicitly stated on (
Uncertainty N/A for Ethyl-THC
CoA
) provided
o Quantitative
] Identification, o Response Factor
Primary Use Calibration, Method

Qualitative Screening

Validation

Estimation

Critical Insight: Currently, Cayman Chemical is the sole reputable supplier offering a dedicated

standard for Ethyl-Delta-9-THC. Major competitors like Cerilliant and Lipomed do not list this

specific C2-homolog in their public catalogs as of late 2024, focusing instead on THCP (C7)

and THCV (C3).

Technical Evaluation of the Primary Source

Product: Cayman Chemical Ethyl-Delta-9-THC (Item No. 35049)

e Formulation: 10 mg/mL in Acetonitrile.

o Purity: 295% (Chromatographic Purity).
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» Stability: 21 year at -20°C (estimated based on similar cannabinoids).

e Storage: -20°C.

Performance Limitations

Since this product is a Reference Standard and not an ISO 17034 CRM, researchers must
account for Batch-to-Batch Variability. The concentration is "nominal,” meaning a 10 mg/mL
label might technically be 9.8 mg/mL or 10.2 mg/mL without a certified uncertainty budget.

Risk Mitigation: For quantitative toxicology or potency testing, you cannot blindly rely on the
label concentration for strict ISO 17025 compliance without internal verification.

Experimental Protocol: Self-Validation System

Since a certified CRM is unavailable, the laboratory must validate the Reference Standard
(RM) in-house. This protocol establishes a Primary Standard status for the purchased material.

Workflow Visualization

The following diagram outlines the decision logic for validating a non-CRM standard.

Use Directly for Identity Verification
Yes (Unliket Quantitation (GC-MS / LC-MS)

o / \
\ Perform In-House Purity Verification Validated Working
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Concentration Check
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Acquire Reference Standard ) 5
(Cayman #35049) Is it ISO 17034 CRM?

Click to download full resolution via product page

Caption: Decision matrix for elevating a commercial Reference Standard to a Validated
Working Standard when ISO 17034 CRMs are unavailable.

Step-by-Step Validation Methodology
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Phase 1: Identity Confirmation (Qualitative)

Objective: Confirm the analyte is Ethyl-Delta-9-THC and not an isobaric isomer (e.g., O-ethyl
ether).

e Technique: GC-MS (EIl Source).
e Method: Inject 1 pL of 50 pg/mL dilution (split 1:20).
e Criteria:

o Compare retention time relative to Delta-9-THC (Ethyl-THC should elute earlier due to
shorter chain).

o Key lons: Look for molecular ion
and characteristic fragmentation.

o Library Match: Match against Cayman Spectral Library or SWGDRUG library.

Phase 2: Purity Assessment

Obijective: Verify the 295% purity claim.

Technique: HPLC-PDA (Photo Diode Array) or UHPLC-UV.

Column: C18 Reverse Phase (e.g., Raptor ARC-18, 2.7 um).

Mobile Phase: Isocratic 75:25 Acetonitrile:Water with 0.1% Formic Acid.

Detection: UV @ 228 nm (max absorption for cannabinoids).

Calculation:

Acceptance: If Purity > 95%, proceed. If < 95%, apply correction factor to concentration.

Phase 3: Concentration Verification (The "Cross-Bridge"
Method)
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Objective: Estimate the accuracy of the nominal concentration using a Delta-9-THC CRM as a
proxy. Rationale: Cannabinoid homologs often share similar molar extinction coefficients (UV)
and ionization efficiencies (MS) if the chromophore/ionization site is unchanged.

Preparation:

o Std A: Ethyl-Delta-9-THC (Target) at nominal 10 pg/mL.

o Std B: Delta-9-THC (ISO 17034 CRM) at certified 10 pg/mL.

Analysis: Inject both in triplicate using HPLC-UV (228 nm).

Calculation: Compare Peak Areas.

Interpretation:
o The ratio should be close to 1.0 (typically 0.90 - 1.10).

o If the ratio deviates significantly (>15%), do not assume the concentration is wrong; the
extinction coefficients may differ. However, this serves as a consistency check.

Conclusion & Recommendations
For Ethyl-Delta-9-THC, the analytical landscape is currently defined by scarcity.

e Primary Source:Cayman Chemical is the recommended vendor.[1] Their "Analytical
Reference Standard” grade is robust but requires user validation for regulated work.

e Avoid: Do not use "Grey Market" chemical suppliers (e.g., Smolecule, Alibaba) for analytical
standards, as they lack the Chain of Custody and purity data required for scientific
publication or legal defense.

» Best Practice: Always purchase the Delta-9-THC ISO 17034 CRM alongside the Ethyl-THC
standard to serve as a stable anchor for system suitability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Sourcing and Validating Reference
Materials for Ethyl-Delta-9-THC]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157683/docs#technical-guide-sourcing-and-
validating-reference-materials-for-ethyl-delta-9-thc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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